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Compound of Interest

Compound Name: Diazinon

Cat. No.: B1670403

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for working with Diazinon, an organophosphate insecticide. Following these
procedural steps will help ensure a safe laboratory environment and proper disposal of
hazardous waste.

Personal Protective Equipment (PPE) for Diazinon

When handling Diazinon, a comprehensive suite of personal protective equipment is crucial to
prevent exposure. Diazinon can be harmful if swallowed, inhaled, or absorbed through the skin
and can cause irritation to the eyes.[1][2][3] Repeated exposure to cholinesterase inhibitors like
Diazinon may lead to prolonged susceptibility to even small doses.[3][4][5]

Core PPE Requirements:

e Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential.[6][7] Always
wear unlined, waterproof gloves and ensure they extend up the forearm.[3][8] It is good
practice to wash the outside of the gloves before removal.[5][9]

o Eye and Face Protection: Chemical splash goggles and a face shield should be worn,
especially when there is a risk of splashing or aerosol generation.[8]

o Respiratory Protection: A NIOSH-approved respirator is recommended to avoid inhaling
fumes or spray mist.[10][11] For emergency situations, a positive-pressure self-contained
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breathing apparatus is advised.[6]

» Protective Clothing: A long-sleeved shirt and long pants are the minimum requirement.[3][11]
For tasks with a higher risk of contamination, a chemical-resistant suit or apron should be
worn over regular clothing.[7][11][12]

o Footwear: Chemical-resistant boots should be worn, and pant legs should be placed over the
boots to prevent chemicals from entering.[8]

Quantitative Safety Data for Diazinon

The following table summarizes key quantitative data related to the safe handling of Diazinon.

Parameter Value Reference

NIOSH Recommended

) o 0.1 mg/m3 (10-hour workshift) [13]
Airborne Exposure Limit (REL)

Acute Dermal LD50 (rabbit) > 2020 mg/kg [1][2]
Inhalation LC50 (rat) > 2.5 mg/L (4 hr) [1112]
Oral LD50 (female rat) 1,600 mg/kg [2]

Procedural Workflow for Handling Diazinon

To ensure safety at every stage, a systematic approach to handling Diazinon is necessary.
This workflow outlines the key steps from preparation to disposal.
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Diazinon Safe Handling Workflow
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Operational and Disposal Plans

Handling and Storage:

Always work in a well-ventilated area.[11]

Do not eat, drink, or smoke when handling Diazinon.[2][10]

Store Diazinon in its original container in a cool, dry, and locked place, out of reach of
children and pets.[6]

Keep Diazinon away from food, feed, and other chemicals.[9]

Spill Management:

In case of a small spill, absorb the liquid with dry sand, earth, or another noncombustible
material and place it into a sealed container for disposal.[13]

For powdered spills, collect the material in the safest way possible and place it in a sealed
container.[13]

Decontaminate the spill area with a mixture of household bleach and water.[9]

Disposal:

Diazinon is considered hazardous waste.[13]

Do not dispose of Diazinon or its containers in regular trash, sinks, toilets, or storm drains.
[13][14]

Contact your state's Department of Environmental Protection (DEP) or the regional office of
the federal Environmental Protection Agency (EPA) for specific disposal recommendations.
[13]

Empty containers should be triple-rinsed, punctured, and disposed of according to local
regulations.[10] Many jurisdictions recommend taking unwanted Diazinon products to a
household hazardous waste collection site.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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